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Compound of Interest

Compound Name: 2-Ethylhexylamine

Cat. No.: B116587

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2-Ethylhexylamine. The information is curated for researchers, scientists, and
professionals in drug development who require detailed and accurate data for their work. This
document summarizes key quantitative data in structured tables, outlines detailed experimental
protocols for property determination, and includes visualizations of experimental workflows and
reactivity profiles to facilitate understanding.

Core Physicochemical Properties of 2-
Ethylhexylamine

2-Ethylhexylamine is a primary aliphatic amine that serves as a versatile intermediate in the
synthesis of a wide range of chemicals, including pharmaceuticals, surfactants, and corrosion
inhibitors.[1][2][3] A thorough understanding of its physicochemical properties is essential for its
safe handling, application, and the development of new synthetic routes.

General and Physical Properties

The general and physical properties of 2-Ethylhexylamine are summarized in the table below,
providing a quick reference for its fundamental characteristics.
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Property Value References
Molecular Formula C8H19N [4115][6]
Molecular Weight 129.24 g/mol 416171
Appearance Colorless to light yellow liquid [31[41[5]

Odor Fish-like, ammoniacal [41[8]

Density 0.788-0.79 g/mL at 20-25 °C  [1][4][7][8][9][10]

Refractive Index (n20/D)

1.431

[1](7][9][10]

Dynamic Viscosity

1.12 mPa.s at 20 °C

[8]

Thermodynamic Properties

The thermodynamic properties are crucial for understanding the behavior of 2-

Ethylhexylamine under different temperature and pressure conditions.

Property

Value

References

Boiling Point

165.6 - 169 °C at 760 mmHg

(L4117 BIEI[10] (1 1][12]

Melting/Freezing Point

<-70°Cto-90 °C

[LIEA]718OI Ol 1] 1 2][13]
[14]

Vapor Pressure

1.2 -3 hPaat20°C

[LIE4][718]O][L 0]

Flash Point

52 - 60 °C (closed cup)

[SIE8][11][12][14]

Autoignition Temperature

265 - 295 °C

[A1071i81e]13]

Chemical and Solubility Properties

These properties provide insight into the reactivity and solution behavior of 2-

Ethylhexylamine.
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Property Value References
pKa 10.5 - 10.75 [1][10][15]
. 1.6 - 2.5 g/L at 20 °C (Slightly
Water Solubility [1][10][16]
soluble)

o ) Miscible with most organic
Solubility in Organic Solvents [2][17]
solvents

LogP (Octanol-Water Partition
o 1.8-2.82 at 20-25 °C [1][10][15]
Coefficient)

pH 11.5 (1 g/L in water at 20 °C) [8][15]

Experimental Protocols for Property Determination

The determination of the physicochemical properties of chemical substances like 2-
Ethylhexylamine is standardized through internationally recognized guidelines, primarily the
OECD Guidelines for the Testing of Chemicals.[4][5][8][13] These protocols ensure that data is
reliable and comparable across different laboratories.

Boiling Point Determination (OECD Guideline 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[7][14]

e Method: A common method involves using a distillation apparatus or a micro-boiling point
method for smaller samples.[1][10] In the micro method, a small amount of the liquid is
heated in a test tube. A thermometer is placed with its bulb in the vapor phase above the
liquid surface.[1][10] The liquid is heated until it boils and a reflux ring of condensing vapor is
observed on the walls of the test tube.[1] The temperature at which this ring stabilizes is
recorded as the boiling point.[1]

Melting Point Determination (OECD Guideline 102)

The melting point is the temperature at which a substance transitions from a solid to a liquid
state. For substances that are liquid at room temperature, this is often referred to as the
freezing point.
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Method: The capillary method is standard.[18] A small, powdered sample of the solidified
substance is packed into a capillary tube.[19] This tube is heated in a controlled manner in a
melting point apparatus, often a heated metal block or oil bath.[19][20] The temperatures at
which the substance begins to melt and at which it becomes completely liquid are recorded
as the melting range.[20]

Density of Liquids (OECD Guideline 109)

Density is the mass of a substance per unit volume.

Method: The density of a liquid can be determined using a pycnometer, a hydrometer, or an
oscillating densitometer.[11][21] The pycnometer method involves weighing a specific, known
volume of the liquid.[11] The mass of the liquid divided by the volume of the pycnometer
gives the density.[11] This method is highly accurate. Alternatively, a graduated cylinder and
a balance can be used for a less precise measurement by determining the mass of a
measured volume of the liquid.[22][23][24]

Water Solubility (OECD Guideline 105)

Solubility is the maximum amount of a solute that can dissolve in a solvent at a given

temperature.[17]

Method: The flask method is commonly employed. An excess amount of the substance is
added to a known volume of water in a flask.[25][26] The mixture is agitated at a constant
temperature for a sufficient period to reach equilibrium (e.g., 24 hours).[26] After equilibrium
is reached, the undissolved substance is separated from the solution by centrifugation or
filtration. The concentration of the substance in the aqueous solution is then determined
using a suitable analytical method, such as chromatography or spectroscopy.

Vapor Pressure Determination (OECD Guideline 104)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature in a closed system.

e Method: The vapor pressure of a liquid can be measured using a static method, an effusion
method, or a gas saturation method.[6][12][27] In a common static method, a small amount
of the liquid is introduced into a closed, evacuated container equipped with a pressure
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sensor.[6][12] The container is placed in a temperature-controlled bath. As the liquid
evaporates, the pressure inside the container increases and eventually stabilizes at the
vapor pressure of the liquid at that temperature.[6][12]

pKa Determination (OECD Guideline 112)

The pKa is a measure of the acidity or basicity of a substance. For an amine, it refers to the

pKa of its conjugate acid.

o Method: Potentiometric titration is a widely used and accurate method for determining the
pKa of amines.[15][28] A solution of the amine is titrated with a standard solution of a strong
acid. The pH of the solution is monitored throughout the titration using a pH meter.[15] A
titration curve of pH versus the volume of titrant added is plotted. The pKa corresponds to
the pH at the half-equivalence point. Spectrophotometric methods can also be used,
particularly for aromatic amines, by measuring the change in absorbance at a specific
wavelength as a function of pH.[16]

Visualized Workflows and Reactivity

To further aid in the understanding of the experimental processes and chemical behavior of 2-
Ethylhexylamine, the following diagrams have been generated using Graphviz.
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Experimental Workflow for Physicochemical Characterization
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Caption: A simplified workflow for the physicochemical characterization of 2-Ethylhexylamine.
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Reactivity Profile of 2-Ethylhexylamine
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Caption: Reactivity of 2-Ethylhexylamine with various chemical classes.
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Stability and Reactivity

o Stability: 2-Ethylhexylamine is stable under normal storage conditions.[1][6][10][13][23][29]
It is, however, sensitive to prolonged exposure to air and is combustible.[1][6][10][21][29]

o Reactivity: As a primary amine, 2-Ethylhexylamine exhibits typical reactivity.[15] It is a base
and reacts exothermically with acids to form salts.[1][6][21] It is incompatible with strong
oxidizing agents, acids, acid halides, and anhydrides.[1][6][13][21][23] Reactions with
oxidizing materials can be vigorous.[13]

e Hazardous Decomposition: When heated to decomposition, it can emit toxic fumes of
nitrogen oxides (NOx), carbon monoxide, and carbon dioxide.[13][21][23]

o Polymerization: Hazardous polymerization does not occur.[13][15][23]

Safety and Handling

2-Ethylhexylamine is a flammable and corrosive liquid that is harmful if swallowed, toxic in
contact with skin, and can cause severe skin burns and eye damage.[5][25][30] Vapors can be
irritating to the respiratory tract.[25]

o Personal Protective Equipment (PPE): When handling, it is crucial to wear appropriate
protective equipment, including chemical safety goggles or a face shield, impermeable
gloves, and protective clothing to prevent skin exposure.[22][25][30]

» Handling: Handle in a well-ventilated area and keep away from heat, sparks, and open
flames.[22][25] Use non-sparking tools and take precautionary measures against static
discharge.[5][22]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong acids and oxidizing agents.[22][25] Keep containers tightly closed.[5][25]

This guide is intended to provide a detailed technical overview of the physicochemical
properties of 2-Ethylhexylamine. For comprehensive safety information, always refer to the
latest Safety Data Sheet (SDS) provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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